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Compound of Interest

Compound Name: Palonosetron

Cat. No.: B1580680 Get Quote

Essential Safety and Handling Guide for
Palonosetron
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Palonosetron. Adherence to these procedural steps

is vital for ensuring personal safety and proper disposal.

Palonosetron hydrochloride is identified as a hazardous substance, requiring stringent safety

protocols. It is classified as harmful if swallowed, inhaled, or in contact with skin, and is

suspected of causing cancer.[1][2] Prolonged or repeated exposure may lead to organ

damage.[2][3]

Personal Protective Equipment (PPE)
Due to the hazardous nature of Palonosetron, a comprehensive suite of personal protective

equipment is mandatory.

Required PPE:

Gloves: Wear two pairs of chemo-protectant gloves.[2] If direct contact is possible, protective

gloves meeting standards like EN374 or ASTM F1001 are recommended.[4]

Eye and Face Protection: Safety glasses with side shields or chemical safety goggles are

required.[2][5] A face shield should be worn when there is a splash hazard.[3][6]
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Body Protection: A long-sleeved, impermeable gown or a protective laboratory coat is

necessary to prevent skin contact.[2][7] Additional garments like sleevelets or disposable

suits may be needed depending on the task.[7][8]

Respiratory Protection: For operations that may generate dust or aerosols, a P2/N95

respirator or a suitable approved respirator is recommended.[2][7] Engineering controls like

fume hoods or biosafety cabinets should be the primary means of exposure control.[2][3][8]

Operational Plans: Handling and Storage
Handling Procedures:

Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[1]

Work in a well-ventilated area, preferably within a certified chemical fume hood, ventilated

balance enclosure, or biosafety cabinet.[2][3][8]

Avoid the formation of dust and aerosols.[5]

Do not eat, drink, or smoke in areas where Palonosetron is handled.[1]

Wash hands thoroughly after handling the substance.[1][6]

Storage:

Store in a cool, well-ventilated area in a tightly sealed container.[5]

Keep away from direct sunlight and oxidizing agents.[5][7]

Quantitative Safety Data
The following table summarizes key quantitative safety parameters for Palonosetron
hydrochloride.
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Parameter Value Source

Occupational Exposure Band

(OEB)

OEB 3 (Control exposure to

10-100 µg/m³)
Pfizer[9]

Time-Weighted Average (TWA) 0.4 µg/m³ (OEB 5) Internal (Merck)[3][8]

Wipe Limit 4 µ g/100 cm² Internal (Merck)[3][8]

Melting Point 307 °C / 584.6 °F Thermo Fisher Scientific[10]

pH (in solution) 4.5 - 5.5 Fresenius Kabi[6]

Emergency and Disposal Plans
Spill Response:

In the event of a spill, immediate and proper cleanup is essential to prevent exposure and

environmental contamination.

Evacuate and Secure: Alert others and restrict access to the spill area.[2]

Don PPE: Wear the full personal protective equipment as described above.[2]

Containment:

For liquid spills, use an inert absorbent material like diatomite or universal binders.[2]

For powder spills, gently cover with a damp absorbent pad to avoid raising dust.[2]

Cleanup and Decontamination: Collect the absorbed material and place it in a sealed,

properly labeled container for hazardous waste.[4] Decontaminate the spill area and

equipment.[5]
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Workflow for the proper response to a Palonosetron spill.

Disposal Plan:

Palonosetron hydrochloride waste must be treated as hazardous and potentially cytotoxic

pharmaceutical waste.[2]

Segregation: Segregate waste at the point of generation.[2]

Containment: Collect all waste, including contaminated PPE and cleaning materials, in

sealed, compatible, and clearly labeled waste containers.[4]

Disposal: Do not dispose of waste down the drain.[2][11] Arrange for disposal through a

licensed hazardous waste disposal company in accordance with local, state, and federal

regulations.[11]

First Aid:

Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration

and seek immediate medical attention.[1][6]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15-20 minutes while removing contaminated clothing.[6]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes, ensuring

eyelids are held open.[6]

Ingestion: If swallowed, call a doctor or poison control center immediately. Do not induce

vomiting.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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